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Compound of Interest

Compound Name: 1-Stearoyl-sn-glycerol

Cat. No.: B134734

1-Stearoyl-sn-glycerol: A Potential Biomarker in
Disease

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

1-Stearoyl-sn-glycerol, also known as 1-monostearin or MG(18:0/0:0/0:0), is a
monoacylglycerol (MAG) consisting of a glycerol molecule esterified with the saturated fatty
acid, stearic acid, at the sn-1 position. As a product of lipid metabolism, its circulating levels can
reflect alterations in complex biological pathways. Emerging evidence suggests that 1-
Stearoyl-sn-glycerol may serve as a potential biomarker for various pathological conditions,
including cancer and metabolic diseases, warranting a closer examination of its roles in
disease etiology and its utility in clinical diagnostics and drug development.

The Role of 1-Stearoyl-sn-glycerol in Disease
Prostate Cancer

Metabolomic profiling studies have identified a significant association between serum levels of
1-Stearoyl-sn-glycerol and the risk of prostate cancer. A prospective, nested case-control
study within the Alpha-Tocopherol, Beta-Carotene Cancer Prevention Study cohort
demonstrated a statistically significant inverse association between circulating 1-Stearoyl-sn-
glycerol and prostate cancer risk.[1] Men with higher serum concentrations of this metabolite
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were found to be less likely to develop prostate cancer.[1] This association remained significant
even after correction for multiple comparisons and was observed for cases diagnosed up to 23
years after the initial blood collection, suggesting its potential as a long-term predictive
biomarker.[1] The magnitude of this inverse association did not significantly differ by disease
aggressiveness.[1]

Other Malighancies and Conditions

Dysregulation of lipid metabolism is a known hallmark of various cancers. While the most
robust data for 1-Stearoyl-sn-glycerol is in prostate cancer, related lipid metabolism pathways
are implicated elsewhere. For instance, a study on hepatocellular carcinoma subtypes found
markedly lower expression of 1-Stearoyl-sn-glycerol in tumor tissue compared to adjacent
normal tissue, suggesting that altered lipid catabolism is a feature of these tumors.[1]

Furthermore, 1-Stearoyl-sn-glycerol has been identified as a plasma metabolite that can be
used in the metabolomic analysis of coronary artery lesions (CAL), indicating its potential
relevance in cardiovascular and metabolic diseases.[2][3][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative findings from the cited research.

Table 1: Association between Serum 1-Stearoyl-sn-glycerol and Prostate Cancer Risk

Metric Value Reference
Odds Ratio (OR) 0.34 [1]
95% Confidence Interval (Cl) 0.20 - 0.58 [1]
p-value 6.3 x1073> [1]
Intraclass Correlation (ICC) 0.77 [1]

Data from a nested case-control study of male smokers.[1]

Signaling and Metabolic Pathways
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1-Stearoyl-sn-glycerol is an intermediate in lipid metabolism. Monoacylglycerols are typically
formed from the catabolism of triglycerides and can be further hydrolyzed by enzymes like
monoacylglycerol lipase (MAGL) into free fatty acids and glycerol.[1] The dysregulation of these
pathways can lead to altered levels of specific monoacylglycerols, reflecting changes in cellular
energy status and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disease]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134734+#1-stearoyl-sn-glycerol-as-a-potential-
biomarker-in-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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